Cas no 919891-45-5 ([(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate)

[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate is a specialized organic compound featuring a quinoline core substituted with a furan moiety and a functionalized carbamoyl methyl ester group. Its structural complexity offers potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of bioactive molecules. The presence of the cyanocyclohexyl and methyl carbamoyl groups enhances its reactivity, enabling selective modifications for targeted applications. The furan and quinoline motifs contribute to its aromatic properties, which may influence binding interactions in pharmacological contexts. This compound is suited for research applications requiring precise molecular frameworks, such as drug discovery or materials science, where its distinct functional groups provide versatility for further derivatization.
[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate structure
919891-45-5 structure
Product Name:[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate
CAS No:919891-45-5
MF:C24H23N3O4
MW:417.457125902176
CID:6530151
PubChem ID:7395405
Update Time:2025-06-08

[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • starbld0004712
    • AKOS001288779
    • [(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate
    • Z18799174
    • 2-((1-Cyanocyclohexyl)(methyl)amino)-2-oxoethyl 2-(furan-2-yl)quinoline-4-carboxylate
    • EN300-26681528
    • 919891-45-5
    • [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate
    • Inchi: 1S/C24H23N3O4/c1-27(24(16-25)11-5-2-6-12-24)22(28)15-31-23(29)18-14-20(21-10-7-13-30-21)26-19-9-4-3-8-17(18)19/h3-4,7-10,13-14H,2,5-6,11-12,15H2,1H3
    • InChI Key: MHWVAMAQTXEFCH-UHFFFAOYSA-N
    • SMILES: O=C(COC(C1C=C(C2=CC=CO2)N=C2C=CC=CC=12)=O)N(C)C1(C#N)CCCCC1

Computed Properties

  • Exact Mass: 417.16885622g/mol
  • Monoisotopic Mass: 417.16885622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 711
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 96.4Ų

[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26681528-0.05g
[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate
919891-45-5 95.0%
0.05g
$212.0 2025-03-20

[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate Related Literature

Additional information on [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate

Introduction to [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate (CAS No. 919891-45-5)

[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 919891-45-5, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development.

The molecular structure of this compound incorporates several key functional groups, including a cyano-substituted cyclohexyl moiety, a methyl carbamoyl group, and a furan-2-yl substituent attached to a quinoline core. The presence of these diverse structural elements suggests that this compound may possess multiple points of interaction with biological targets, making it a valuable candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with greater accuracy. The quinoline core is particularly noteworthy, as it is a well-known scaffold in many bioactive compounds, including antimalarial and anticancer agents. The integration of the furan-2-yl group into this framework may enhance the compound's solubility and bioavailability, which are critical factors in drug design.

The (1-cyanocyclohexyl)(methyl)carbamoyl moiety adds another layer of complexity to the molecule, potentially influencing its pharmacokinetic properties. This group has been studied for its ability to modulate enzyme activity and receptor binding, making it an attractive feature for drug development. Researchers have been particularly interested in how the cyano group within this moiety affects the overall reactivity and stability of the compound.

In the context of current research, there is growing evidence that hybrid molecules, which combine multiple pharmacophoric units, can exhibit enhanced biological activity compared to single-target agents. The combination of a quinoline scaffold, a furan substituent, and a cyano-cyclohexyl carbamoyl group in [(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate positions it as a promising candidate for further investigation in various therapeutic areas.

One of the most exciting aspects of this compound is its potential application in the treatment of infectious diseases. Quinoline derivatives have a long history of use in antimalarial therapies, and recent studies have expanded their applications to other infectious diseases, including bacterial infections and viral illnesses. The addition of the furan-2-yl group may enhance the compound's ability to interact with viral proteases or other essential enzymes in pathogens, providing a new avenue for therapeutic intervention.

Additionally, the structural features of this compound suggest that it may have applications in oncology. The quinoline core has been shown to inhibit kinases and other enzymes involved in cancer cell proliferation. The presence of multiple functional groups allows for fine-tuning of the molecule's properties, enabling researchers to optimize its binding affinity and selectivity for specific cancer-related targets.

The synthesis of [(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision. Techniques such as multi-step organic synthesis, coupled with modern purification methods, have enabled chemists to produce high-quality samples for biological testing.

In conclusion, [(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(furan-2-yl)quinoline-4-carboxylate (CAS No. 919891-45-5) is a structurally complex and potentially bioactive compound that warrants further investigation. Its unique combination of functional groups makes it an attractive candidate for drug discovery efforts aimed at treating infectious diseases and cancer. As research continues to uncover new applications for this class of molecules, it is likely that compounds like this will play an increasingly important role in the development of next-generation therapeutics.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.